Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate

• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• IUPAC Name: methyl 2-(oxan-2-yloxy)propanoate
• InChI: InChI=1S/C9H16O4/c1-7(9(10)11-2)13-8-5-3-4-6-12-8/h7-8H,3-6H2,1-2H3
• InChI Key: BZXYLYNHOWEQIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC1CCCCO1

Description

Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate is an organic compound that belongs to the class of esters It is characterized by the presence of a tetrahydropyran ring attached to a propanoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate typically involves the following steps:

Protection of Hydroxyl Group: The hydroxyl group of a suitable precursor, such as ®-2-hydroxypropanoic acid, is protected using tetrahydropyran (THP) to form a tetrahydropyranyl ether.

Esterification: The protected intermediate is then esterified with methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to yield the desired ester.

Industrial Production Methods: Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and more efficient catalysts to enhance yield and reduce reaction times.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the tetrahydropyranyl group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like halides or amines can be used under basic or acidic conditions.

Major Products:

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate has several applications in scientific research:

Chemistry: It is used as an intermediate in organic synthesis, particularly in the preparation of more complex molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate depends on its specific application. In organic synthesis, it acts as a reactant or intermediate, participating in various chemical reactions. In biological systems, it may interact with enzymes or other molecular targets, influencing metabolic pathways.

Comparison with Similar Compounds

Methyl (2S)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate: The enantiomer of the compound , differing in the configuration at the chiral center.

Ethyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate: Similar structure but with an ethyl ester group instead of a methyl ester group.

Methyl (2R)-2-[(Tetrahydro-2H-furan-2-yl)oxy]propanoate: Similar structure but with a tetrahydrofuran ring instead of a tetrahydropyran ring.

Uniqueness: Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate is unique due to its specific stereochemistry and the presence of the tetrahydropyran ring, which can influence its reactivity and interactions in chemical and biological systems.